N-[(1-cyclopentylpiperidin-4-yl)methyl]-3-fluoro-4-methoxybenzene-1-sulfonamide

• IUPAC Name: N-[(1-cyclopentylpiperidin-4-yl)methyl]-3-fluoro-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C18H27FN2O3S/c1-24-18-7-6-16(12-17(18)19)25(22,23)20-13-14-8-10-21(11-9-14)15-4-2-3-5-15/h6-7,12,14-15,20H,2-5,8-11,13H2,1H3
• InChI Key: SLXOEQRVNFILRB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NCC2CCN(CC2)C3CCCC3)F
• Molecular Formula: C18H27FN2O3S
• Molecular Weight: 370.5 g/mol
• CAS No.: 953143-79-8

Description

The compound “N-[(1-cyclopentylpiperidin-4-yl)methyl]-3-fluoro-4-methoxybenzene-1-sulfonamide” is a complex organic molecule. It contains a piperidine ring, which is a common structural motif in many pharmaceuticals and other active compounds. The molecule also contains a methoxy group (-OCH3) and a sulfonamide group (-SO2NH2), which are common functional groups in organic chemistry.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Some general predictions can be made based on the functional groups present in this compound. For example, the presence of the polar sulfonamide group might enhance water solubility, while the nonpolar cyclopentyl and methoxy groups might favor lipid solubility.

Scientific Research Applications

N-[(1-cyclopentylpiperidin-4-yl)methyl]-3-fluoro-4-methoxybenzene-1-sulfonamide has been studied for its potential applications in drug discovery and development, as well as in the study of biochemical and physiological processes. In drug discovery and development, this compound has been used to study the binding affinity of drugs to their targets, as well as to investigate the mechanism of action of the drugs. In the study of biochemical and physiological processes, this compound has been used to study the regulation of gene expression and the role of various enzymes in metabolic pathways. Additionally, this compound has been used to study the effects of certain drugs on various cell types, as well as to investigate the effects of various environmental factors on the function of cells.

Mechanism of Action

The mechanism of action of N-[(1-cyclopentylpiperidin-4-yl)methyl]-3-fluoro-4-methoxybenzene-1-sulfonamide is not yet fully understood. However, it is believed that this compound binds to certain proteins and enzymes, thereby modulating their activity and altering their function. Additionally, this compound is believed to interact with various cell receptors, which may lead to changes in cellular signaling pathways and the regulation of gene expression.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that this compound can modulate the activity of certain enzymes, such as protein kinases, phosphatases, and proteases. Additionally, this compound has been shown to have an effect on the expression of certain genes, as well as on the activity of certain cell receptors. Furthermore, this compound has been shown to have an effect on the regulation of certain metabolic pathways and the transport of certain molecules across cellular membranes.

Advantages and Limitations for Lab Experiments

The use of N-[(1-cyclopentylpiperidin-4-yl)methyl]-3-fluoro-4-methoxybenzene-1-sulfonamide in laboratory experiments has several advantages. This compound is a relatively stable compound, which makes it suitable for use in long-term experiments. Additionally, this compound is relatively easy to synthesize and purify, which makes it readily available for use in laboratory experiments. Furthermore, this compound has been shown to have a variety of biochemical and physiological effects, which makes it a useful tool for studying the effects of various drugs and environmental factors on cellular processes.
However, there are also some limitations associated with the use of this compound in laboratory experiments. This compound is not very soluble in water, which limits its use in aqueous solutions. Additionally, this compound can be toxic in high concentrations, which can limit its use in certain experiments. Furthermore, the effects of this compound on certain cellular processes may be difficult to measure accurately.

Future Directions

The potential applications of N-[(1-cyclopentylpiperidin-4-yl)methyl]-3-fluoro-4-methoxybenzene-1-sulfonamide are still being explored. Future research may focus on the development of new methods for synthesizing and purifying this compound, as well as on the optimization of existing methods. Additionally, further research may focus on the development of new methods for studying the effects of this compound on various biochemical and physiological processes. Furthermore, future research may focus on the development of new methods for studying the effects of this compound on the regulation of gene expression and the activity of various cell receptors. Finally, further research may focus on the development of new methods for studying the effects of this compound on the transport of molecules across cellular membranes.

Synthesis Methods

N-[(1-cyclopentylpiperidin-4-yl)methyl]-3-fluoro-4-methoxybenzene-1-sulfonamide is synthesized by the reaction of 1-cyclopentylpiperidine-4-methylsulfonamide and 3-fluoro-4-methoxybenzene-1-sulfonamide. This reaction is carried out in a two-step process. In the first step, the 1-cyclopentylpiperidine-4-methylsulfonamide is reacted with the 3-fluoro-4-methoxybenzene-1-sulfonamide in an acid-catalyzed reaction to form the desired this compound compound. In the second step, the this compound is then purified by column chromatography.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as its biological activity. Without specific information on this compound, it’s difficult to provide a detailed safety assessment.